7-Hydroxypyrazolo[1,5-A]pyrimidine-6-carbonitrile

• IUPAC Name: 7-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carbonitrile
• InChI: InChI=1S/C7H4N4O/c8-3-5-4-9-6-1-2-10-11(6)7(5)12/h1-2,4,10H
• InChI Key: PWHSAQWKNBFHGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CNN2C1=NC=C(C2=O)C#N
• Molecular Formula: C7H4N4O
• Molecular Weight: 160.13 g/mol

Description

7-Hydroxypyrazolo[1,5-a]pyrimidine-6-carbonitrile is a chemical compound with the molecular formula C7H4N4O. It has an average mass of 160.133 Da and a monoisotopic mass of 160.038513 Da.

Synthesis Analysis

The synthesis of this compound and its derivatives has been reported in several studies. For instance, a series of novel 7-substituted-5-(1H-Indol-3-yl)Tetrazolo[1,5-a]Pyrimidine-6-Carbonitrile was synthesized via a one-pot, three-multicomponent reaction of appropriate aldehydes, 1H-tetrazole-5-amine and 3-cyanoacetyl indole in catalytic triethylamine.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C7H4N4O/c8-3-5-4-9-6-1-2-10-11(6)7(5)12/h1-2,4,9H. This code provides a specific representation of the molecule’s structure.

Scientific Research Applications

Synthesis and Anticonvulsant Properties

7-Hydroxypyrazolo[1,5-A]pyrimidine-6-carbonitrile and its derivatives have been synthesized for various applications. Notably, Divate and Dhongade-Desai (2014) reported on the synthesis of certain derivatives from related compounds. They found that 7-Amino-3-(4-chlorophenyl)-5-(2,4-dichlorophenyl)-[1,2,4]triazolo[4,3-a]pyrimidine-6-carbonitrile showed promising anticonvulsant properties. This compound was synthesized using an efficient, green synthetic method, highlighting its potential in pharmaceutical applications (Divate & Dhongade-Desai, 2014).

Antischistosomal Activity

In the realm of antiparasitic research, Senga et al. (1975) synthesized several 7-hydroxypyrazolo[1,5-a]pyrimidines and tested them for antischistosomal activity against Schistosoma mansoni. Their findings indicated that while the 7-mercaptopyrazolo[1,5-a]pyrimidines showed significant activity in vitro, the 7-hydroxypyrazolo[1,5-a]-pyrimidines were less active. This distinction provides insight into the potential use of these compounds in treating parasitic infections (Senga et al., 1975).

X-Ray Analysis and Chemical Shift Assignments

Clayton et al. (1980) conducted an X-ray analysis of certain derivatives of 7-hydroxypyrazolo[1,5-a]pyrimidine, providing detailed structural insights. They analyzed compounds like 6-ethoxycarbonyl-4-ethylpyrazolo[1,5-a]pyrimidin-7(4H)-one and its related compounds, offering valuable data for future chemical and pharmaceutical research (Clayton et al., 1980).

Tumor Imaging with Positron Emission Tomography

Jingli Xu et al. (2012) explored the use of 18F-labeled pyrazolo[1,5-a]pyrimidine derivatives in tumor imaging with Positron Emission Tomography (PET). They synthesized and evaluated various derivatives for their uptake in tumors, finding significant differences in tumor uptake kinetics. This research indicates the potential of these compounds in medical imaging and cancer diagnosis (Jingli Xu et al., 2012).

Antibacterial Activity

Rostamizadeh et al. (2013) synthesized pyrazolo[3,4-d]pyrimidine derivatives and evaluated their antibacterial activity. This study adds to the understanding of the potential use of these compounds in combating bacterial infections, underscoring their versatility in pharmaceutical applications (Rostamizadeh et al., 2013).

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities, particularly its anticancer properties. Additionally, more research could be conducted to explore its physical and chemical properties, as well as its safety profile.